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Compound of Interest

E-3-(METHYL PHENYL
AMINO)-2-PROPENAL

Cat. No.: B023326

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage
of E-3-(METHYL PHENYL AMINO)-2-PROPENAL, also known as trans 3-(N-
Methylanilino)acrolein. This compound is utilized in various organic synthesis and proteomics
research applications.[1] Due to the presence of a propenal moiety, this compound and its
parent compound, acrolein, are known for their reactivity and potential toxicity, necessitating
careful handling and storage to ensure personnel safety and maintain compound integrity.

Compound Information
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Property Value Source

E-3-(METHYL PHENYL
AMINO)-2-PROPENAL

Chemical Name

trans 3-(N-

Methylanilino)acrolein, (E)-3-
Synonyms _ [1][2]
(Methylphenylamino)-2-

propenal
CAS Number 34900-01-1 [2]
Molecular Formula C10H11NO [2]
Molecular Weight 161.20 g/mol [2]
Yellow to Very Dark Brown
Appearance _ [2]
Solid
Storage Temperature 2-8°C (Refrigerator) [2]

Safety Precautions and Personal Protective
Equipment (PPE)

Given the reactive nature of the acrolein functional group, stringent safety measures are
paramount. While a complete Safety Data Sheet (SDS) for this specific compound is not
publicly available, the handling procedures for acrolein provide a strong baseline for necessary
precautions.
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Hazard Category

Recommended Precautions & PPE

Inhalation

Handle exclusively in a certified chemical fume

hood. Avoid creating dust.

Skin Contact

Wear nitrile or neoprene gloves, a fully buttoned

lab coat, and closed-toe shoes.

Eye Contact

Use chemical safety goggles or a face shield.

Ingestion

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocols

General Handling and Dispensing Protocol
This protocol outlines the procedure for safely handling and dispensing E-3-(METHYL

PHENYL AMINO)-2-PROPENAL powder.

Materials:

Spatula

Vials with caps

Procedure:

Weighing paper or boat

Analytical balance

E-3-(METHYL PHENYL AMINO)-2-PROPENAL solid

Appropriate solvent (e.g., DMSO, DMF, Ethanol - compatibility should be confirmed)

o Ensure all operations are conducted within a certified chemical fume hood.

» Don appropriate PPE: chemical safety goggles, lab coat, and compatible chemical-resistant

gloves.
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 Allow the container of E-3-(METHYL PHENYL AMINO)-2-PROPENAL to equilibrate to room
temperature before opening to prevent moisture condensation.

o Carefully open the container. Avoid inhaling any dust.

¢ Using a clean spatula, dispense the desired amount of the solid onto weighing paper or a
weighing boat on an analytical balance.

e Promptly and securely close the main container.
o Transfer the weighed solid to a suitable vial for dissolution or reaction.

« If preparing a stock solution, add the appropriate solvent to the desired concentration and
cap the vial tightly.

o Clean the spatula and any contaminated surfaces with a suitable solvent and dispose of the
cleaning materials as hazardous waste.

o Dispose of used weighing paper/boat and any other contaminated disposable materials in
the designated hazardous waste container.

e Wash hands thoroughly after completing the procedure.

Storage Procedures

Proper storage is critical to maintain the stability and integrity of E-3-(METHYL PHENYL
AMINO)-2-PROPENAL.
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Storage Parameter Recommendation

Rationale

Temperature 2-8°C

To minimize degradation.[2]

Store in a tightly sealed

To prevent reaction with air

Atmosphere ) )
container. and moisture.
Light Store in an opaque or amber To prevent light-induced
[
J container. degradation.
Store away from strong The propenal group is
Incompatibilities oxidizing agents, strong acids, susceptible to reaction with
and strong bases. these substances.
Diagrams

Workflow for Safe Handling of E-3-(METHYL PHENYL

AMINO)-2-PROPENAL
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Figure 1. Workflow for Safe Handling
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Figure 2. Storage Procedure Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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